Cas no 2229283-11-6 (3-(1-amino-3-hydroxypropan-2-yl)benzonitrile)

• Product Name: 3-(1-amino-3-hydroxypropan-2-yl)benzonitrile
• CAS No: 2229283-11-6
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6429890
• PubChem ID: 165965168
• Update Time: 2025-06-08

3-(1-amino-3-hydroxypropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3-hydroxypropan-2-yl)benzonitrile
• 2229283-11-6
• EN300-1776010

• Inchi： 1S/C10H12N2O/c11-5-8-2-1-3-9(4-8)10(6-12)7-13/h1-4,10,13H,6-7,12H2
• InChI Key： XYKOGFKQVZKLFR-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70Ų

Additional information on 3-(1-amino-3-hydroxypropan-2-yl)benzonitrile

Introduction to 3-(1-amino-3-hydroxypropan-2-yl)benzonitrile (CAS No: 2229283-11-6)

3-(1-amino-3-hydroxypropan-2-yl)benzonitrile, identified by the chemical abstracts service number 2229283-11-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This benzonitrile derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular medicine. The presence of both an amino group and a hydroxyl group on the propan-2-yl side chain introduces a rich chemical space for functionalization, making it a versatile intermediate in the synthesis of more complex pharmacophores.

The compound's structure consists of a benzene ring substituted with a nitrile group at the 3-position and an N-substituted propanediol moiety at the 1-position. This arrangement not only imparts distinct electronic properties but also opens up possibilities for further derivatization, such as condensation reactions, nucleophilic substitutions, or metal-catalyzed cross-coupling reactions. These transformations are pivotal in constructing heterocyclic frameworks that are prevalent in many bioactive molecules.

In recent years, there has been growing interest in exploring the biological activities of benzonitrile derivatives due to their structural similarity to natural products and known pharmaceuticals. The 1-amino-3-hydroxypropan-2-yl substituent in 3-(1-amino-3-hydroxypropan-2-yl)benzonitrile is particularly noteworthy, as it can interact with biological targets through multiple mechanisms. For instance, the amino group can participate in hydrogen bonding interactions with protein surfaces, while the hydroxyl group can engage in both hydrogen bonding and hydrophobic interactions, depending on the local environment.

One of the most compelling aspects of this compound is its potential as a building block for kinase inhibitors. Kinases are a large family of enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating the 1-amino-3-hydroxypropan-2-yl group into a kinase inhibitor scaffold, researchers can fine-tune binding affinity and selectivity through structural modifications. Recent studies have demonstrated that benzonitrile derivatives exhibit promising activity against various kinases, with modifications to the side chain enhancing potency and reducing off-target effects.

The nitrile group in 3-(1-amino-3-hydroxypropan-2-yl)benzonitrile also offers opportunities for further functionalization. Nitriles can be hydrolyzed to carboxylic acids or reduced to amides, providing pathways to introduce carboxylic acid functionalities or amine groups into the molecule. These functionalities are essential for linking different pharmacophoric units or for further derivatization into peptidomimetics—a class of compounds designed to mimic peptide sequences while avoiding their drawbacks, such as poor bioavailability and susceptibility to proteolytic degradation.

Another area where this compound shows promise is in the development of antimicrobial agents. The combination of an amino group and a hydroxyl group creates a molecular scaffold that can interact with bacterial enzymes or cell wall components. For example, modifications based on this structure have been explored as potential inhibitors of bacterial gyrase and topoisomerase IV, which are critical for bacterial DNA replication and transcription. Such inhibitors are valuable in combating antibiotic-resistant strains of bacteria.

The synthetic accessibility of 3-(1-amino-3-hydroxypropan-2-yl)benzonitrile is another factor contributing to its significance. The compound can be synthesized through multi-step organic transformations starting from commercially available precursors such as benzonitrile and propanediol derivatives. Advances in catalytic methods have further streamlined these synthetic routes, allowing for scalable production under mild conditions. This accessibility makes it an attractive candidate for both academic research and industrial applications.

In conclusion, 3-(1-amino-3-hydroxypropan-2-yl)benzonitrile (CAS No: 2229283-11-6) represents a structurally intriguing compound with broad potential applications in pharmaceutical chemistry. Its unique combination of functional groups enables diverse chemical modifications and biological interactions, making it a valuable intermediate in drug discovery programs targeting kinases, antimicrobial agents, and other therapeutic areas. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, their role in developing next-generation therapeutics is likely to expand significantly.